Cas no 1897869-26-9 ((3S,4S)-3-(dimethylamino)piperidin-4-ol)
(3S,4S)-3-(dimethylamino)piperidin-4-ol Chemical and Physical Properties
Names and Identifiers
-
- 4-Piperidinol, 3-(dimethylamino)-, (3R,4R)-rel-
- (3S,4S)-3-(dimethylamino)piperidin-4-ol
-
- MDL: MFCD30499611
- Inchi: 1S/C7H16N2O/c1-9(2)6-5-8-4-3-7(6)10/h6-8,10H,3-5H2,1-2H3/t6-,7-/m1/s1
- InChI Key: CWEOZAYREUYGGP-RNFRBKRXSA-N
- SMILES: N1CC[C@@H](O)[C@H](N(C)C)C1
(3S,4S)-3-(dimethylamino)piperidin-4-ol Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-338121-0.05g |
(3S,4S)-3-(dimethylamino)piperidin-4-ol |
1897869-26-9 | 95.0% | 0.05g |
$2906.0 | 2025-03-18 | |
| Enamine | EN300-338121-0.1g |
(3S,4S)-3-(dimethylamino)piperidin-4-ol |
1897869-26-9 | 95.0% | 0.1g |
$3045.0 | 2025-03-18 | |
| Enamine | EN300-338121-0.25g |
(3S,4S)-3-(dimethylamino)piperidin-4-ol |
1897869-26-9 | 95.0% | 0.25g |
$3183.0 | 2025-03-18 | |
| Enamine | EN300-338121-0.5g |
(3S,4S)-3-(dimethylamino)piperidin-4-ol |
1897869-26-9 | 95.0% | 0.5g |
$3322.0 | 2025-03-18 | |
| Enamine | EN300-338121-1.0g |
(3S,4S)-3-(dimethylamino)piperidin-4-ol |
1897869-26-9 | 95.0% | 1.0g |
$3461.0 | 2025-03-18 | |
| Enamine | EN300-338121-2.5g |
(3S,4S)-3-(dimethylamino)piperidin-4-ol |
1897869-26-9 | 95.0% | 2.5g |
$6784.0 | 2025-03-18 | |
| Enamine | EN300-338121-5.0g |
(3S,4S)-3-(dimethylamino)piperidin-4-ol |
1897869-26-9 | 95.0% | 5.0g |
$10038.0 | 2025-03-18 | |
| Enamine | EN300-338121-10.0g |
(3S,4S)-3-(dimethylamino)piperidin-4-ol |
1897869-26-9 | 95.0% | 10.0g |
$14884.0 | 2025-03-18 | |
| SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd. | BD01050635-1g |
(3S,4S)-3-(Dimethylamino)piperidin-4-ol |
1897869-26-9 | 95% | 1g |
¥11270.0 | 2023-03-12 | |
| Enamine | EN300-338121-1g |
(3S,4S)-3-(dimethylamino)piperidin-4-ol |
1897869-26-9 | 1g |
$3461.0 | 2023-09-03 |
(3S,4S)-3-(dimethylamino)piperidin-4-ol Related Literature
-
Benjamin Gabriel Poulson,Kacper Szczepski,Joanna Izabela Lachowicz,Lukasz Jaremko,Abdul-Hamid Emwas,Mariusz Jaremko RSC Adv., 2020,10, 215-227
-
2. An all-solid-state imprinted polymer-based potentiometric sensor for determination of bisphenol S†Rongning Liang,Tanji Yin,Ruiqing Yao,Wei Qin RSC Adv., 2016,6, 73308-73312
-
Rongyan Guo,Tao Li,Shuie Shi J. Mater. Chem. C, 2019,7, 5148-5154
-
Jingquan Liu,Huiyun Liu,Zhongfan Jia,Volga Bulmus,Thomas P. Davis Chem. Commun., 2008, 6582-6584
-
5. An investigation of the electrochemical delithiation process of carbon coated α-Fe2O3nanoparticlesAdrian Brandt,Florian Winter,Sebastian Klamor,Frank Berkemeier,Jatinkumar Rana,Rainer Pöttgen,Andrea Balducci J. Mater. Chem. A, 2013,1, 11229-11236
Additional information on (3S,4S)-3-(dimethylamino)piperidin-4-ol
Recent Advances in the Study of (3S,4S)-3-(dimethylamino)piperidin-4-ol (CAS: 1897869-26-9) in Chemical Biology and Pharmaceutical Research
The compound (3S,4S)-3-(dimethylamino)piperidin-4-ol (CAS: 1897869-26-9) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its potential applications in drug discovery and development. This chiral piperidine derivative is characterized by its unique structural features, including a dimethylamino group and a hydroxyl group at the 3- and 4-positions, respectively, which make it a versatile scaffold for the design of bioactive molecules. Recent studies have explored its utility as a key intermediate in the synthesis of various pharmacologically active compounds, particularly those targeting central nervous system (CNS) disorders and infectious diseases.
One of the most notable applications of (3S,4S)-3-(dimethylamino)piperidin-4-ol is its role in the development of novel kinase inhibitors. Kinases are critical regulators of cellular signaling pathways, and their dysregulation is implicated in numerous diseases, including cancer and inflammatory disorders. Researchers have successfully incorporated this compound into the structure of selective kinase inhibitors, leveraging its ability to interact with the ATP-binding site of target kinases. For instance, a recent study demonstrated that derivatives of (3S,4S)-3-(dimethylamino)piperidin-4-ol exhibited potent inhibitory activity against a panel of cancer-related kinases, with promising selectivity profiles and low cytotoxicity in vitro.
In addition to its applications in kinase inhibitor design, (3S,4S)-3-(dimethylamino)piperidin-4-ol has also been investigated for its potential as a building block in the synthesis of antiviral agents. The COVID-19 pandemic has underscored the urgent need for broad-spectrum antiviral drugs, and researchers have identified this compound as a promising candidate for the development of protease inhibitors targeting SARS-CoV-2. Molecular docking studies have revealed that derivatives of (3S,4S)-3-(dimethylamino)piperidin-4-ol can effectively bind to the active site of the viral main protease (Mpro), disrupting its function and inhibiting viral replication. These findings highlight the compound's potential as a versatile scaffold for antiviral drug discovery.
Another area of active research involves the use of (3S,4S)-3-(dimethylamino)piperidin-4-ol in the design of ligands for G protein-coupled receptors (GPCRs). GPCRs are a large family of membrane proteins that play crucial roles in various physiological processes and are important drug targets. Recent studies have shown that this compound can serve as a core structure for the development of selective agonists or antagonists for specific GPCR subtypes, such as dopamine and serotonin receptors. These efforts have led to the identification of novel lead compounds with potential applications in the treatment of neurological and psychiatric disorders, including schizophrenia and depression.
Despite these promising developments, challenges remain in the optimization of (3S,4S)-3-(dimethylamino)piperidin-4-ol-based compounds for clinical use. Issues such as metabolic stability, bioavailability, and off-target effects need to be addressed through further structural modifications and preclinical studies. Nevertheless, the growing body of research on this compound underscores its potential as a valuable tool in medicinal chemistry and drug discovery. Future studies are expected to explore its applications in other therapeutic areas, as well as its utility in the development of targeted drug delivery systems and diagnostic agents.
In conclusion, (3S,4S)-3-(dimethylamino)piperidin-4-ol (CAS: 1897869-26-9) represents a promising scaffold for the design of novel bioactive molecules with diverse pharmacological applications. Its versatility, combined with recent advances in synthetic and computational chemistry, positions it as a key player in the ongoing efforts to address unmet medical needs. Continued research on this compound is likely to yield significant breakthroughs in the fields of chemical biology and pharmaceutical science.
1897869-26-9 ((3S,4S)-3-(dimethylamino)piperidin-4-ol) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)